Cas no 52328-97-9 (Tetramethylcurcumin)

Tetramethylcurcumin is a synthetic derivative of curcumin, characterized by the methylation of all four hydroxyl groups on the curcuminoid structure. This modification enhances its stability, bioavailability, and metabolic resistance compared to native curcumin. The compound exhibits potent antioxidant, anti-inflammatory, and potential anticancer properties, making it a subject of interest in pharmacological and biomedical research. Its improved lipophilicity facilitates better cellular uptake, while its reduced susceptibility to rapid degradation extends its biological half-life. Tetramethylcurcumin is widely utilized in preclinical studies to investigate therapeutic mechanisms and efficacy, particularly in oxidative stress-related disorders and chronic inflammation models. Its synthetic nature ensures consistent purity and reproducibility for research applications.

Tetramethylcurcumin structure

Product Name:Tetramethylcurcumin

CAS No:52328-97-9

MF:C₂₅H₂₈O₆

MW:424.486227989197

CID:1123918

PubChem ID:329799781

Update Time:2025-10-20

Tetramethylcurcumin Chemical and Physical Properties

Names and Identifiers

- Tetramethylcurcumin
- (1E,6E)-1,7-bis(3,4-dimethoxyphenyl)-4,4-dimethylhepta-1,6-diene-3,5-dione
- (E,E)-1,7-Bis(3,4-dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-3,5-dione
- FLLL31
- (1E,6E)-1,7-Bis(3,4-dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-3,5-dione
- FLLL 31
- HY-N2521
- CHEMBL2172011
- GLXC-04507
- MFCD19443859
- 52328-97-9
- AKOS037515199
- CCA32897
- CS-0022792
- BS-44761
- DA-58444
- SCHEMBL10054233
- DTXSID70467449
- FLLL31, >=98% (HPLC)
- MDL： MFCD19443859
- Inchi： 1S/C25H28O6/c1-25(2,23(26)13-9-17-7-11-19(28-3)21(15-17)30-5)24(27)14-10-18-8-12-20(29-4)22(16-18)31-6/h7-16H,1-6H3/b13-9+,14-10+
- InChI Key： VMMZAMVBGQWOHT-UTLPMFLDSA-N
- SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)OC)C(C(/C=C/C1C=CC(=C(C=1)OC)OC)=O)(C)C

Computed Properties

Exact Mass: 424.18900
Monoisotopic Mass: 424.18858861 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 598
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Molecular Weight: 424.5
XLogP3: 4.8
Topological Polar Surface Area: 71.1Å²

Experimental Properties

Color/Form: Powder
Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
PSA: 71.06000
LogP: 4.61200

Tetramethylcurcumin Security Information

Signal Word：Warning
Hazard Statement： H413
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

Tetramethylcurcumin Pricemore >>

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